Cas no 2694735-05-0 (ethyl 5-amino-6-fluoropyrazolo1,5-apyridine-3-carboxylate hydrochloride)

• Product Name: ethyl 5-amino-6-fluoropyrazolo1,5-apyridine-3-carboxylate hydrochloride
• CAS No: 2694735-05-0
• MF: C₁₀H₁₁ClFN₃O₂
• MW: 259.664644479752
• MDL: MFCD34475048
• CID: 5628143
• PubChem ID: 165943834
• Update Time: 2025-06-07

ethyl 5-amino-6-fluoropyrazolo1,5-apyridine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-6-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride
• EN300-28338450
• Z5184061721
• 2694735-05-0
• ethyl 5-amino-6-fluoropyrazolo1,5-apyridine-3-carboxylate hydrochloride

• MDL： MFCD34475048
• Inchi： 1S/C10H10FN3O2.ClH/c1-2-16-10(15)6-4-13-14-5-7(11)8(12)3-9(6)14;/h3-5H,2,12H2,1H3;1H
• InChI Key： IQYJFEYFGNYHIC-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC2=C(C(=O)OCC)C=NN2C=1)N

Computed Properties

• Exact Mass: 259.0523825g/mol
• Monoisotopic Mass: 259.0523825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on ethyl 5-amino-6-fluoropyrazolo1,5-apyridine-3-carboxylate hydrochloride

Ethyl 5-Amino-6-Fluoropyrazolo[1,5-a]Pyridine-3-Carboxylate Hydrochloride: A Comprehensive Overview

Ethyl 5-amino-6-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride, with the CAS number 2694735-05-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazolo[1,5-a]pyridine core, with substituents at positions 3, 5, and 6. Specifically, the compound features an ethyl carboxylate group at position 3, an amino group at position 5, and a fluorine atom at position 6. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

The synthesis of ethyl 5-amino-6-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyridine ring system. This is often achieved through cyclization reactions involving appropriate precursors such as amino pyridines or related compounds. The introduction of substituents at specific positions requires careful control of reaction conditions to ensure regioselectivity. For instance, the fluorination at position 6 can be achieved through nucleophilic aromatic substitution or other fluorination techniques. Similarly, the introduction of the ethyl carboxylate group at position 3 involves esterification reactions under mild conditions to avoid unwanted side reactions.

One of the key areas of research involving this compound is its potential as a lead molecule in drug discovery. Pyrazolopyridines have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Recent studies have focused on evaluating the antitumor activity of ethyl 5-amino-6-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride in various cancer cell lines. These studies have demonstrated that the compound exhibits potent cytotoxic effects against certain types of cancer cells, suggesting its potential as a candidate for further preclinical development.

In addition to its biological activity, the compound has also been studied for its pharmacokinetic properties. Research has shown that ethyl 5-amino-6-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride exhibits favorable absorption and bioavailability profiles in preclinical models. This makes it a promising candidate for further investigation in animal models of disease. Furthermore, recent advancements in medicinal chemistry have enabled researchers to modify the substituents on the pyrazolo[1,5-a]pyridine core to optimize both efficacy and safety profiles.

The structural versatility of ethyl 5-amino-6-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride also makes it an attractive target for exploring its potential in other therapeutic areas. For example, ongoing research is investigating its role as a modulator of various cellular pathways involved in inflammation and immune response. Preliminary results suggest that the compound may possess anti-inflammatory properties that could be harnessed for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

From a synthetic chemistry perspective, ethyl 5-amino-6-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride serves as a valuable template for exploring novel synthetic methodologies. Researchers have recently developed more efficient routes to construct similar pyrazolopyridine derivatives using microwave-assisted synthesis or continuous flow reactors. These advancements not only enhance the scalability of synthesis but also reduce production costs and environmental impact.

In conclusion, ethyl 5-amino-6-fluoropyrazolo[1,5-a]pyridine-3-carboxylate hydrochloride represents a fascinating compound with diverse applications in organic chemistry and pharmacology. Its unique structure endows it with promising biological activity and pharmacokinetic profiles that warrant further exploration in preclinical settings. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in drug discovery and development.